Cas no 1027333-18-1 (tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

• Product Name: tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CAS No: 1027333-18-1
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD16293657
• CID: 4559438
• PubChem ID: 69226101
• Update Time: 2025-10-28

tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-aminooctahydro-2H-isoindole-2-carboxylate
• tert-Butyl 4-aminohexahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CRB33318
• rel-(3aS,4S,7aR)-2-Boc-4-amino-octahydro-isoindole
• tert-Butyl 4-amino-octahydro-1H-isoindole-2-carboxylate
• 1027333-18-1
• CS-0046413
• 2-Boc-4-amino-octahydro-isoindole
• SY345846
• SCHEMBL4877319
• EN300-1608684
• 2-Boc-octahydro-1H-isoindol-4-amine
• tert-butyl 4-amino-octahydroisoindole-2-carboxylate
• D72746
• SB32216
• MFCD16293657

• MDL： MFCD16293657
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-9-5-4-6-11(14)10(9)8-15/h9-11H,4-8,14H2,1-3H3
• InChI Key： IKTNEZKFSOMQJI-UHFFFAOYSA-N
• SMILES： N1(CC2CCCC(N)C2C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 240.183778g/mol
• Monoisotopic Mass: 240.183778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.34g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų